![molecular formula C16H12O5 B1234020 (6aS)-3,6a,10-trihydroxy-6a,7-dihydrobenzo[b]indeno[1,2-d]pyran-9(6H)-one](/img/structure/B1234020.png)
(6aS)-3,6a,10-trihydroxy-6a,7-dihydrobenzo[b]indeno[1,2-d]pyran-9(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Brazilein is a organic heterotetracyclic compound that is a red pigment obtained from the wood of Caesalpinia echinata (Brazil-wood) or Caesalpinia sappan (sappan-wood). It has a role as a histological dye, a biological pigment, an immunosuppressive agent, a plant metabolite, an anti-inflammatory agent, an antibacterial agent, an antineoplastic agent, an antioxidant, an EC 1.14.18.1 (tyrosinase) inhibitor, an EC 3.4.24.24 (gelatinase A) inhibitor and an EC 3.6.3.9 (Na(+)/K(+)-transporting ATPase) inhibitor. It is an organic heterotetracyclic compound, a tertiary alcohol, a member of phenols, an enol and a member of quinomethanes.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : A variety of methods have been developed for synthesizing derivatives of 6H-dibenzo[b,d]pyran-6-one, involving reactions like domino Pechmann–dehydration, Rh(III)-catalyzed C-H bond arylation, and biomimetic strategies. These methods emphasize metal-free procedures, mild reaction conditions, and satisfactory yields (Chen et al., 2012); (Yang et al., 2015).
Structural and Spectroscopic Analysis : Detailed structural and spectroscopic analyses have been conducted on various 6H-dibenzo[b,d]pyran-6-one derivatives, which are crucial for understanding their chemical properties and potential applications (Zhang et al., 2005).
Biological and Pharmacological Studies
Anticancer Properties : Certain derivatives of 6H-dibenzo[b,d]pyran-6-one have shown pronounced activities against cancer cells, suggesting their potential as chemotherapeutic agents (Zhang et al., 2005).
Enzyme Modulation : Studies have shown that compounds like urolithin-A, a derivative of 6H-dibenzo[b,d]pyran-6-one, can modulate phase I and II detoxifying enzymes in colon cancer cells, indicating a role in cancer prevention (González‐Sarrías et al., 2009).
Gene Expression and Cell Cycle Regulation : Ellagic acid and its metabolites, including derivatives of 6H-dibenzo[b,d]pyran-6-one, have been found to arrest cell growth and modulate gene expression related to MAPK signaling, indicating potential in cancer therapeutics (González‐Sarrías et al., 2009).
Miscellaneous Applications
Hyaluronidase Inhibition : Compounds derived from 6H-dibenzo[b,d]pyran-6-one have shown inhibitory activity against hyaluronidase, suggesting potential therapeutic applications (Jeong et al., 2009).
Chemokine Receptor Activity : Some phenolic derivatives of 6H-dibenzo[b,d]pyran have demonstrated weak activity against the chemokine receptor CCR5, which is involved in immune response regulation (Cao et al., 2003).
Properties
Molecular Formula |
C16H12O5 |
---|---|
Molecular Weight |
284.26 g/mol |
IUPAC Name |
(6aS)-6a,9,10-trihydroxy-6,7-dihydroindeno[2,1-c]chromen-3-one |
InChI |
InChI=1S/C16H12O5/c17-9-1-2-10-14(4-9)21-7-16(20)6-8-3-12(18)13(19)5-11(8)15(10)16/h1-5,18-20H,6-7H2/t16-/m1/s1 |
InChI Key |
PGERTGWKXFAEFR-MRXNPFEDSA-N |
Isomeric SMILES |
C1C2=CC(=C(C=C2C3=C4C=CC(=O)C=C4OC[C@@]31O)O)O |
SMILES |
C1C2=CC(=C(C=C2C3=C4C=CC(=O)C=C4OCC31O)O)O |
Canonical SMILES |
C1C2=CC(=C(C=C2C3=C4C=CC(=O)C=C4OCC31O)O)O |
Synonyms |
brazilein |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.